Cas no 2006841-06-9 (2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid)

• Product Name: 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid
• CAS No: 2006841-06-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5721024
• PubChem ID: 121201561
• Update Time: 2025-10-29

2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1907-5270
• 2006841-06-9
• AKOS026709685
• 2-[2-(ethoxymethyl)piperidin-1-yl]acetic acid
• 2-(2-(ethoxymethyl)piperidin-1-yl)acetic acid
• 1-Piperidineacetic acid, 2-(ethoxymethyl)-
• 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid

• Inchi： 1S/C10H19NO3/c1-2-14-8-9-5-3-4-6-11(9)7-10(12)13/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： WACXUKFHXRVJDA-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCCN1CC(=O)O

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 306.8±17.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid

Introduction to 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid (CAS No. 2006841-06-9)

2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2006841-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core modified with an ethoxymethyl substituent and an acetic acid moiety, has garnered attention due to its structural features and potential biological activities. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors, while the acetic acid group provides a polar functionality that can enhance solubility and binding affinity. The ethoxymethyl group introduces additional complexity, which may influence the compound's metabolic stability and pharmacokinetic properties.

The synthesis and characterization of 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid have been subjects of extensive research, particularly in the development of novel therapeutic agents. The compound's structural framework suggests potential applications in the treatment of various diseases, including neurological disorders, inflammation, and metabolic conditions. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this molecule with target proteins, providing insights into its mechanism of action. These studies have highlighted the compound's potential as a scaffold for further derivatization, leading to the development of more potent and selective drug candidates.

In the context of modern drug discovery, 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid represents an example of how structural modifications can enhance biological activity. The combination of the piperidine ring, ethoxymethyl substituent, and acetic acid group creates a unique chemical profile that may confer advantages over existing therapeutic agents. For instance, the piperidine moiety is frequently found in drugs that modulate central nervous system (CNS) activity, such as antipsychotics and antidepressants. The ethoxymethyl group can serve as a lipophilic anchor, improving membrane permeability, while the acetic acid group enhances water solubility. This balance of properties makes the compound a promising candidate for further investigation.

Recent studies have explored the pharmacological properties of derivatives of 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid, particularly in relation to their effects on enzyme inhibition and receptor binding. For example, researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. Preliminary findings suggest that certain derivatives exhibit significant inhibitory activity, making them attractive for the development of anti-inflammatory drugs. Additionally, the compound has been studied for its interactions with neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression and anxiety.

The synthetic pathways for 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid have also been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular frameworks. These methods not only enhance the scalability of production but also allow for greater flexibility in modifying the compound's structure for improved biological activity. The synthesis often involves multi-step processes that require careful control of reaction conditions to ensure high selectivity and minimize byproduct formation.

The physicochemical properties of 2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid, including its solubility, stability, and partition coefficient (LogP), are critical factors that influence its pharmaceutical applicability. Solubility studies have shown that this compound exhibits moderate solubility in water but better solubility in organic solvents such as methanol and ethanol. This profile suggests that it may be suitable for oral or parenteral administration after appropriate formulation development. Stability studies indicate that the compound is stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion,2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid (CAS No. 2006841-06-9) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Recent advancements in synthetic chemistry and computational biology have provided new tools for investigating its biological activity and optimizing its pharmacological properties. As research continues to uncover new applications for this compound,2-(2-(Ethoxymethyl)piperidin-1-yl)acetic acid is likely to remain a key molecule in drug discovery efforts.